4-[(2-Fluoroanilino)methyl]-6-hydroxy-7-methylchromen-2-one

• IUPAC Name: 4-[(2-fluoroanilino)methyl]-6-hydroxy-7-methylchromen-2-one
• InChI: InChI=1S/C17H14FNO3/c1-10-6-16-12(8-15(10)20)11(7-17(21)22-16)9-19-14-5-3-2-4-13(14)18/h2-8,19-20H,9H2,1H3
• InChI Key: JMDVYMMNBDRTBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1O)C(=CC(=O)O2)CNC3=CC=CC=C3F
• Molecular Formula: C17H14FNO3
• Molecular Weight: 299.30 g/mol

Description

The compound “4-[(2-Fluoroanilino)methyl]-6-hydroxy-7-methylchromen-2-one” is a complex organic molecule. It contains a fluoroaniline group, which is an organofluorine compound. It’s used as a precursor to various potential and real applications.

Synthesis Analysis

While specific synthesis methods for this compound are not available, 4-Fluoroaniline, a component of this compound, can be prepared by the hydrogenation of 4-nitrofluorobenzene.

Scientific Research Applications

Bioactivation and Metabolism

4-Fluorinated anilines, similar in structure to the compound of interest, undergo bioactivation to reactive benzoquinoneimines as primary reaction products, a process pivotal for understanding the metabolism and toxicity of fluoroanilines. This bioactivation is facilitated by cytochrome P-450 dependent monooxygenation, indicating a potential area of research for 4-[(2-Fluoroanilino)methyl]-6-hydroxy-7-methylchromen-2-one in studying drug metabolism and detoxification mechanisms (Rietjens & Vervoort, 1991).

Fluorescence Applications

Compounds similar to 4-[(2-Fluoroanilino)methyl]-6-hydroxy-7-methylchromen-2-one have been utilized in fluorescence-based applications, demonstrating potential as fluorogenic sensors. For example, environment-sensitive fluorophores emitting in protic environments have been developed, suggesting the utility of such compounds in creating sensitive and selective fluorescent sensors for biological and environmental monitoring (Uchiyama et al., 2006).

Fluorophore-Based Sensors

Coumarin derivatives, related to the compound of interest, have been reported as effective fluorescent photoinduced electron transfer cation sensors, capable of detecting metal ions such as Zn2+, Cd2+, and Pb2+. This highlights the potential of 4-[(2-Fluoroanilino)methyl]-6-hydroxy-7-methylchromen-2-one in the development of new materials for detecting and quantifying metal ions in various environments (Kulatilleke et al., 2006).

Antimicrobial Activity

Fluorinated compounds similar in structure have been synthesized and evaluated for their antimicrobial activity, indicating a possible research pathway for the compound . The study of such compounds contributes to the development of novel antimicrobial agents, addressing the growing concern over antibiotic resistance (Banpurkar et al., 2018).

Chemical Synthesis and Drug Development

The chemical synthesis and modification of fluoroanilines and related compounds, including those with fluorine substituents, play a significant role in drug development and the creation of new materials. Studies focusing on the synthesis and properties of such compounds provide essential insights into their potential applications in medicinal chemistry and materials science (Wittmann et al., 2006).

Mechanism of Action

Target of Action

Similar compounds, such as 7-amino-4-methylcoumarin (coumarin 120), have been used as fluorescent probes for various serine proteases .

Mode of Action

It is known that similar compounds interact with their targets by binding to the active site, leading to changes in the target’s function .

Biochemical Pathways

Similar compounds have been shown to affect various enzymatic pathways, including those involving serine proteases .

Pharmacokinetics

Similar compounds are known to be soluble in acetone, dimethyl sulfoxide, and dimethylformamide, which may impact their bioavailability .

Result of Action

Similar compounds have been used as fluorescent probes, indicating that they may have the ability to bind to and illuminate certain targets within cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It is known that similar compounds are sensitive to light, which may impact their stability .